Cas no 105-53-3 (1,3-diethyl propanedioate)

• Product Name: 1,3-diethyl propanedioate
• CAS No: 105-53-3
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• MDL: MFCD00009195
• CID: 35332
• PubChem ID: 7761
• Update Time: 2025-08-19

1,3-diethyl propanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl malonate
• CARBETHOXYACETIC ESTER
• DEM
• DICARBETHOXYMETHANE
• DIETHYL PROPANEDIOATE
• ETHYL MALONATE
• Ethyl propanedioate
• FEMA 2375
• MALONIC ACID DIETHYL ESTER
• MALONIC ESTER
• METHYLMALONIC ACID DIETHYL ESTER
• methyl-propanedioic acid diethyl ester
• Diethyl1,3-propanedioate
• Methanedicarboxylic acid, diethyl ester
• Propanedioicacid,diethylester
• Diethyl malonat
• Malonic Acid Diethyl Ester (DEM)
• 1,3-Diethyl propanedioate
• DEM,Diethyl malonate
• Diethyi malonate
• AKOS BBS-00004262
• Propanedioic acid, diethyl ester
• Malonic acid, diethyl ester
• Ethyl malonate (VAN)
• Ethyl methanedicarboxylate
• Propanedioic acid, 1,3-diethyl ester
• Malonic acid diethyl
• propanedioic acid diethyl ester
• FEMA No. 2375
• diethyl propan
• DIETHYL MALONATE [FCC]
• 105-53-3
• CS-W020637
• EC 203-305-9
• Q-200975
• F1908-0063
• PROPANEDIOIC ACID,DIETHYL ESTER (MALONIC ACID,DIETHYL ESTER)
• NCGC00249033-01
• AKOS000118957
• AI3-00656
• DTXSID7021863
• Diethyl propanedioate, 9CI
• Diethyl malonate, puriss., >=99.0% (GC)
• 53A58PA183
• dietyl malonate
• CAS-105-53-3
• Diethyl malonate, ReagentPlus(R), 99%
• NS00001108
• D78522
• Diethyl malonate, Vetec(TM) reagent grade, 98%
• NSC 8864
• InChI=1/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H
• M0029
• DIETHYL MALONATE [FHFI]
• Q27887610
• CCRIS 9480
• STR00319
• HSDB 8438
• UNII-53A58PA183
• malonic acid-diethylester
• s6208
• MFCD00009195
• SCHEMBL8636
• Tox21_302931
• ETHYL MALONATE [MI]
• CH2(COOEt)2
• NSC-8864
• DTXCID701863
• Tox21_201362
• NSC-136903
• EN300-19208
• Diethyl malonate, >=98%, FG
• Diethyl malonate, analytical standard
• CHEBI:167785
• NCGC00256502-01
• NSC8864
• NCGC00258914-01
• Z104473166
• WLN: 2OV1VO2
• EINECS 203-305-9
• Diethyl malonate, purum, >=97.0% (GC)
• BBL027742
• DB-051013
• STL281878
• CHEMBL177114
• BDBM50502172
• 1,3-diethyl propanedioate

• MDL： MFCD00009195
• Inchi： 1S/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H3
• InChI Key： IYXGSMUGOJNHAZ-UHFFFAOYSA-N
• SMILES： CCOC(CC(OCC)=O)=O
• BRN： 774687

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless liquid with sweet ether smell.
• Density: 1.055 g/mL at 25 °C(lit.)
• Melting Point: −51-−50 °C (lit.)
• Boiling Point: 199 °C(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.413(lit.)
• Solubility: 20.8g/l (External MSDS)
• Water Partition Coefficient: Miscible with ethyl alcohol, ether, chloroform and benzene. Slightly miscible with water.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents,
• PSA: 52.60000
• LogP: 0.50270
• Solubility: It is miscible with alcohol and ether, soluble in chloroform, benzene and other organic solvents, slightly soluble in water, and the solubility in water is 2.08g/100ml at 20 ℃. It is difficult to dissolve in water and can be mixed with ether and ethanol in any proportion.
• Merck: 3823
• Vapor Pressure: 1 mmHg ( 40 °C)
• FEMA: 2375
• pka: 13.5(at 25℃)
• Sensitiveness: Sensitive to humidity

1,3-diethyl propanedioate Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H316-H402
• Warning Statement： P210-P273-P280-P332+P313-P370+P378-P403+P235-P501
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： S24/25
• RTECS：OO0700000
• Hazardous Material Identification：
• TSCA：Yes
• Explosive Limit：0.8-12.8%(V)
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pesticide Chemicals Pesticide Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates